4-tert-Butylphenyl ethyl sulfide

• CAS: 30506-33-3
• Molecular Formula: C12H18S
• Molecular Weight: 194.34 g/mol
• SMILES: CCSC1=CC=C(C=C1)C(C)(C)C
• InChI: InChI=1S/C12H18S/c1-5-13-11-8-6-10(7-9-11)12(2,3)4/h6-9H,5H2,1-4H3
• InChIKey: KJZPEMCAEKLCFX-UHFFFAOYSA-N

4-tert-Butylphenyl Ethyl Sulfide (CAS 30506-33-3) – Compound Identity and Structural Context for Procurement Decisions

4-tert-Butylphenyl ethyl sulfide (CAS 30506-33-3), also named 1-(1,1-dimethylethyl)-4-(ethylthio)benzene, is an aryl alkyl sulfide with molecular formula C₁₂H₁₈S and molecular weight 194.34 g/mol [1]. The compound features a para-tert-butyl substituent on the phenyl ring and an ethylthio moiety, placing it within the broader class of alkyl aryl sulfides used as synthetic intermediates, ligand precursors, and building blocks for sulfonium-based photoacid generators [2]. Its computed XLogP3 of 4.5 indicates substantial hydrophobicity, a property that differentiates it from simpler analogs lacking the tert-butyl group [1].

Synthetic entry Alkylation substrate for tert-butylphenyl sulfonium photoacid generators

Hydrophobicity profile High computed lipophilicity (XLogP3 ≈4.5) supports organic-phase partitioning workflows

Steric/oxidative utility tert-Butyl substituent enables steric hindrance probe studies in singlet oxygen oxidation

• [1] PubChem Compound Summary for CID 13076836, 1-(1,1-Dimethylethyl)-4-(ethylthio)benzene. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/30506-33-3. View Source
• [2] Kuznetsova, N. A.; Kuznetsov, I. E.; Malimonenko, N. V.; Pugacheva, T. A.; Kurbatov, V. G.; Lolaeva, A. V.; Sideltsev, M. E.; Karpov, S. V.; Dorina, Ya. V.; Malkov, G. V.; Akkuratov, A. V. Effect of tert-butyl substituents in triphenylsulfonium cation on spectral properties and photochemical activity of photoacid generators. Mendeleev Commun. 2025, 35 (5), 546–549. View Source

Why In-Class Replacement of 4-tert-Butylphenyl Ethyl Sulfide with Simpler Aryl Alkyl Sulfides Fails

Substituting 4-tert-butylphenyl ethyl sulfide with a generic aryl alkyl sulfide—such as ethyl phenyl sulfide or 4-tert-butylphenyl methyl sulfide—introduces quantifiable changes in hydrophobicity, molecular flexibility, and oxidative reactivity that can compromise experimental reproducibility. The tert-butyl group on the phenyl ring and the ethyl chain on sulfur collectively govern the compound's logP, steric profile, and conformational degrees of freedom [1][2]. Simple in-class analogs lack this precise combination of substituent effects, making them unsuitable surrogates in applications where hydrophobicity-driven partitioning, steric modulation of reactivity, or specific rotational degrees of freedom are critical design parameters [3].

Hydrophobicity shift

Replacement with des-tert-butyl or methyl analogs may significantly alter logP-driven phase distribution and chromatographic retention.

Conformational constraint

Analogs with fewer rotatable bonds (e.g., methyl sulfide) may exhibit different molecular recognition and assembly behavior.

Oxidative reactivity mismatch

Lack of steric hindrance in simpler sulfides may increase singlet oxygen quenching rates, shifting oxidation outcomes.

• [1] PubChem Compound Summary for CID 13076836, 1-(1,1-Dimethylethyl)-4-(ethylthio)benzene. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/30506-33-3. View Source
• [2] PubChem Compound Summary for CID 12144, (Ethylthio)benzene. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/622-38-8. View Source
• [3] Bonesi, S. M.; Fagnoni, M.; Monti, S.; Albini, A. Photosensitized oxidation of phenyl and tert-butyl sulfides. Photochem. Photobiol. Sci. 2004, 3 (5), 489–493. DOI: 10.1039/B316891C. View Source

Quantitative Differentiation Evidence for 4-tert-Butylphenyl Ethyl Sulfide vs. Closest Analogs

Hydrophobicity Gain: XLogP3 Comparison Across Aryl Alkyl Sulfides

The computed XLogP3 of 4-tert-butylphenyl ethyl sulfide is 4.5, compared to 3.2 for ethyl phenyl sulfide and 4.2 for 4-tert-butylphenyl methyl sulfide, as reported in PubChem [1][2][3]. This represents a logP increase of 1.3 units relative to the des-tert-butyl analog and 0.3 units relative to the methyl sulfide analog, indicating significantly higher lipophilicity.

Hydrophobicity gain

Reported

XLogP3 = 4.5
ΔLogP +1.3 vs ethyl phenyl sulfide

Supports hydrophobicity-driven partitioning; expect longer RP‑HPLC retention vs des‑tert‑butyl analog.

Computed by PubChem XLogP3 3.0

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 4.5
Comparator Or Baseline	Ethyl phenyl sulfide: XLogP3 = 3.2; 4-tert-Butylphenyl methyl sulfide: XLogP3 = 4.2
Quantified Difference	ΔLogP = +1.3 vs. ethyl phenyl sulfide; ΔLogP = +0.3 vs. 4-tert-butylphenyl methyl sulfide
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2025.09.15)

Why This Matters

The 1.3 log-unit increase in hydrophobicity relative to ethyl phenyl sulfide predicts significantly altered solvent partitioning, membrane permeability, and chromatographic retention behavior, making direct substitution problematic in applications where phase distribution is critical.

• [1] PubChem Compound Summary for CID 13076836, 1-(1,1-Dimethylethyl)-4-(ethylthio)benzene. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/30506-33-3. View Source
• [2] PubChem Compound Summary for CID 12144, (Ethylthio)benzene. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/622-38-8. View Source
• [3] PubChem Compound Summary for CID 138968, 4-Tert-butylphenyl methyl sulfide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7252-86-0. View Source

Steric Modulation of Singlet Oxygen Reactivity: Tert-Butyl Sulfide vs. Thioanisole Rate Constants

Phenyl tert-butyl sulfide—a structural analog in which the tert-butyl group is directly attached to sulfur—exhibits bimolecular rate constants for singlet oxygen quenching of 1–5 × 10⁴ M⁻¹s⁻¹ [1]. In contrast, 4-substituted thioanisoles quench singlet oxygen with rate constants ranging from 7 × 10⁴ to 7 × 10⁶ M⁻¹s⁻¹ [2]. The tert-butyl group imposes steric hindrance that reduces nucleophilicity and limits oxygen transfer, a property expected to extend to 4-tert-butylphenyl ethyl sulfide.

Singlet O₂ quenching

Class-level

kq ~1–5 × 10⁴ M⁻¹s⁻¹ inferred from phenyl tert‑butyl sulfide; thioanisoles up to 7 × 10⁶ M⁻¹s⁻¹

Steric hindrance reduces oxidative reactivity; data support steric probe applications.

Class‑level inference; confirm directly for target compound

Evidence Dimension	Bimolecular rate constant for singlet oxygen quenching (kq)
Target Compound Data	Not directly measured; inferred from phenyl tert-butyl sulfide: kq = 1–5 × 10⁴ M⁻¹s⁻¹
Comparator Or Baseline	4-Substituted thioanisoles: kq = 7 × 10⁴ to 7 × 10⁶ M⁻¹s⁻¹
Quantified Difference	Tert-butyl sulfides are at the low end of the thioanisole reactivity range (up to ~140-fold slower than the fastest thioanisoles)
Conditions	Singlet oxygen photosensitized oxidation in methanol or acetonitrile (Bonesi et al., 2004)

Why This Matters

The reduced oxidative reactivity of sterically hindered sulfides is relevant for applications requiring oxidative stability or controlled oxidation kinetics, such as in photodynamic processes or selective sulfide-to-sulfoxide conversions.

• [1] Bonesi, S. M.; Fagnoni, M.; Monti, S.; Albini, A. Photosensitized oxidation of phenyl and tert-butyl sulfides. Photochem. Photobiol. Sci. 2004, 3 (5), 489–493. DOI: 10.1039/B316891C. View Source
• [2] Bonesi, S. M.; Fagnoni, M.; Albini, A. Hammett correlations in the photosensitized oxidation of 4-substituted thioanisoles. J. Org. Chem. 2004, 69 (3), 928–935. DOI: 10.1021/jo035679e. View Source

Conformational Flexibility: Rotatable Bond Count Differentiates Target from Closest Analogs

4-tert-Butylphenyl ethyl sulfide possesses 3 rotatable bonds, compared to 2 rotatable bonds each for ethyl phenyl sulfide and 4-tert-butylphenyl methyl sulfide [1][2][3]. The additional rotatable bond arises from the ethyl group on sulfur versus the methyl group in the methyl sulfide analog.

Conformational flexibility

Reported

3 rotatable bonds
+1 vs methyl analog

Extra ethyl‑chain rotation may influence molecular recognition and supramolecular assembly.

Computed by Cactvs 3.4.8.24

Evidence Dimension	Rotatable bond count
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	Ethyl phenyl sulfide: 2 rotatable bonds; 4-tert-Butylphenyl methyl sulfide: 2 rotatable bonds
Quantified Difference	+1 rotatable bond vs. both comparators
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

An additional rotatable bond confers greater conformational entropy, which can influence molecular recognition, binding affinity, and supramolecular assembly in ways that the more constrained methyl analog cannot replicate.

• [1] PubChem Compound Summary for CID 13076836, 1-(1,1-Dimethylethyl)-4-(ethylthio)benzene. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/30506-33-3. View Source
• [2] PubChem Compound Summary for CID 12144, (Ethylthio)benzene. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/622-38-8. View Source
• [3] PubChem Compound Summary for CID 138968, 4-Tert-butylphenyl methyl sulfide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7252-86-0. View Source

Photoacid Generator Precursor Advantage: Tert-Butylphenyl Moiety Enhances Photochemical Performance

Kuznetsova et al. (2025) demonstrated that tris(4-tert-butylphenyl)sulfonium nonaflate—a sulfonium salt derived from a 4-tert-butylphenyl sulfide precursor—exhibits improved photosensitivity in chemically amplified resists compared to triphenylsulfonium triflate, as measured by the efficiency of actinic radiation absorption and quantum yield of acid generation [1]. 4-tert-Butylphenyl ethyl sulfide serves as a key alkylation substrate for synthesizing such 4-tert-butylphenyl-substituted sulfonium photoacid generators.

PAG precursor benefit

Class-level

Qualitative photosensitivity gain inferred from tris(4‑tert‑butylphenyl)sulfonium nonaflate in resist films

Supports selection as precursor for tert‑butylphenyl‑substituted photoacid generators.

Requires direct validation in target sulfonium salt

Evidence Dimension	Photosensitivity of sulfonium photoacid generators in polymer resist films
Target Compound Data	Not directly measured; inferred from tris(4-tert-butylphenyl)sulfonium nonaflate performance
Comparator Or Baseline	Triphenylsulfonium triflate (unsubstituted phenyl rings)
Quantified Difference	Qualitative improvement in resist sensitivity to ArF and KrF excimer laser irradiation (Kuznetsova et al., 2025)
Conditions	Polymer matrix resist films under ArF and KrF excimer laser irradiation

Why This Matters

For research groups and manufacturers developing next-generation photoresist materials, the 4-tert-butylphenyl ethyl sulfide provides a direct synthetic entry point to sulfonium salts with enhanced photoacid generation efficiency, a property not accessible from simpler phenyl sulfides lacking the tert-butyl substituent.

• [1] Kuznetsova, N. A.; Kuznetsov, I. E.; Malimonenko, N. V.; Pugacheva, T. A.; Kurbatov, V. G.; Lolaeva, A. V.; Sideltsev, M. E.; Karpov, S. V.; Dorina, Ya. V.; Malkov, G. V.; Akkuratov, A. V. Effect of tert-butyl substituents in triphenylsulfonium cation on spectral properties and photochemical activity of photoacid generators. Mendeleev Commun. 2025, 35 (5), 546–549. View Source

High-Value Application Scenarios for 4-tert-Butylphenyl Ethyl Sulfide Supported by Quantitative Differentiation Evidence

Synthesis of High-Performance Sulfonium Photoacid Generators for Advanced Photoresists

4-tert-Butylphenyl ethyl sulfide serves as an alkylation precursor for preparing 4-tert-butylphenyl-substituted sulfonium salts, which have demonstrated enhanced photosensitivity in polymer resist films under ArF and KrF excimer laser irradiation compared to unsubstituted triphenylsulfonium counterparts [1]. Procurement of this specific sulfide rather than a generic ethyl phenyl sulfide is essential because the tert-butylphenyl moiety is directly responsible for the improved photochemical activity, as established by Kuznetsova et al. (2025).

Model Substrate for Steric Effects in Singlet Oxygen-Mediated Sulfoxidation Studies

The tert-butyl group on the phenyl ring imposes steric hindrance that reduces the nucleophilicity of the sulfide sulfur atom, as evidenced by the low bimolecular rate constants (1–5 × 10⁴ M⁻¹s⁻¹) measured for structurally analogous tert-butyl sulfides [1]. Researchers investigating steric versus electronic control in photosensitized oxidation reactions can use 4-tert-butylphenyl ethyl sulfide as a sterically demanding substrate to probe mechanistic pathways, where simpler aryl alkyl sulfides with rate constants up to 7 × 10⁶ M⁻¹s⁻¹ would not provide the same steric challenge [2].

Hydrophobicity-Driven Solvent Extraction and Chromatographic Separation Studies

With a computed XLogP3 of 4.5—1.3 units higher than ethyl phenyl sulfide (XLogP3 = 3.2) [1][2]—4-tert-butylphenyl ethyl sulfide exhibits markedly different partitioning behavior between aqueous and organic phases. This quantified hydrophobicity differential makes it a suitable probe molecule for method development in reverse-phase chromatography and liquid-liquid extraction optimization, where logP differences directly translate to retention time and partition coefficient variations.

Conformational Analysis and Molecular Recognition Studies Requiring Defined Rotational Degrees of Freedom

The compound's 3 rotatable bonds—one more than both ethyl phenyl sulfide (2 rotatable bonds) and 4-tert-butylphenyl methyl sulfide (2 rotatable bonds) [1][2]—introduce an additional conformational degree of freedom. This property is relevant for studies of molecular recognition, host-guest chemistry, and structure-activity relationship (SAR) investigations where conformational entropy contributions to binding free energy are being evaluated.

Application

Selection Property

Validation Focus

Sulfonium PAG synthesis

tert-Butylphenyl substitution

Photochemical activity in resist films

Singlet oxygen sulfoxidation probe

Steric hindrance profile

Oxidation rate constant characterization

Hydrophobicity-based separation studies

logP-driven partitioning

Retention time and extraction efficiency

Conformational flexibility studies

Rotatable bond count

Conformational entropy and binding analysis

• [1] Kuznetsova, N. A.; Kuznetsov, I. E.; Malimonenko, N. V.; Pugacheva, T. A.; Kurbatov, V. G.; Lolaeva, A. V.; Sideltsev, M. E.; Karpov, S. V.; Dorina, Ya. V.; Malkov, G. V.; Akkuratov, A. V. Effect of tert-butyl substituents in triphenylsulfonium cation on spectral properties and photochemical activity of photoacid generators. Mendeleev Commun. 2025, 35 (5), 546–549. View Source
• [2] Bonesi, S. M.; Fagnoni, M.; Albini, A. Hammett correlations in the photosensitized oxidation of 4-substituted thioanisoles. J. Org. Chem. 2004, 69 (3), 928–935. DOI: 10.1021/jo035679e. View Source